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Compound of Interest

Compound Name: 4,4-Dimethyl-2-phenyl-2-oxazoline

Cat. No.: B092119

An In-depth Technical Guide to 4,4-Dimethyl-2-phenyl-2-oxazoline

This technical guide provides a comprehensive overview of the physical and chemical
properties, synthesis, and applications of 4,4-Dimethyl-2-phenyl-2-oxazoline. The information
is intended for researchers, scientists, and professionals in the field of drug development and
organic chemistry.

Core Properties

4,4-Dimethyl-2-phenyl-2-oxazoline is a chemical compound with the molecular formula
C11H13NO[1][2][3][4]. It belongs to the class of 2-aryl-2-oxazolines and is utilized as an
intermediate in various organic syntheses[3]. Its structure consists of a phenyl group attached
to a dimethyl-substituted oxazoline ring.

Physical and Chemical Data

The key physical and chemical properties of 4,4-Dimethyl-2-phenyl-2-oxazoline are
summarized in the table below.
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Property Value

Molecular Formula C11H1sNO[1][2][3]1[4]
Molecular Weight 175.23 g/mol [1][2][3][4]
CAS Number 19312-06-2[2][5]
Appearance Colorless liquid

Melting Point 20-24 °C[2][5]

Boiling Point 124 °C at 20 mmHg[2][3][5]
Density 1.025 g/mL at 25 °C[2][3][5]

Refractive Index (n20/D)

1.5322[2][5]

Flash Point

103 °C (217.4 °F) - closed cup[2]

Spectral Data

Spectroscopic data is crucial for the identification and characterization of 4,4-Dimethyl-2-

phenyl-2-oxazoline.

Spectroscopy Key Data

'H NMR Spectra available, specific shifts depend on
solvent and instrument.[1][6]

13C NMR Spectra available.[1][6]

Infrared (IR)

Spectra available via various techniques (FTIR,
ATR-IR, Vapor Phase IR).[1][7]

Mass Spectrometry (GC-MS)

Top peaks observed at m/z 160 and 104.[1]

Synthesis and Experimental Protocols

Derivatives of 2-oxazolines are broadly applied in organic and polymer chemistry. The

synthesis of compounds like 4,4-Dimethyl-2-phenyl-2-oxazoline often involves the

condensation of appropriate starting materials. For instance, the synthesis of related bis-2-
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oxazolines has been achieved through the condensation of dialdehydes with 2-alkyl-2-
oxazolines.[8]

General Synthesis Workflow

The synthesis of oxazolines can be generalized as a cyclocondensation reaction. The following
diagram illustrates a conceptual workflow for the synthesis of a 2-substituted-4,4-dimethyl-2-

oxazoline.

Carboxylic Acid Derivative

2l g el il (e.g., Benzonitrile or Benzoy! Chloride)

Condensation/
Cyclization

4,4-Dimethyl-2-phenyl-2-oxazoline

Purification
(e.g., Distillation)

Final Product

Click to download full resolution via product page

General Synthesis Workflow for 4,4-Dimethyl-2-phenyl-2-oxazoline.

Example Experimental Protocol: Synthesis of a Bis-2-
Oxazoline Derivative

The following protocol is adapted from the synthesis of 1,4-bis[2-(4,4-dimethyl-2-oxazolin-2-
ylethenyl]benzene and illustrates a relevant synthetic methodology.[8]
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e Reactant Preparation: In a 100 ml round-bottomed flask equipped with a magnetic stirrer,
Dean-Stark trap, and condenser, dissolve terephthaldialdehyde (0.03 mol), a catalyst such
as iodine (1.0 mmol), and 2,4,4-trimethyl-2-oxazoline (0.12 mol) in 50 ml of benzene under
an argon atmosphere.[8]

o Reaction: Stir the reaction mixture under mild reflux for 24 hours.[8]
o Work-up: After cooling, remove the solvents under reduced pressure.[3]

« Purification: The remaining solid can be further purified, for example, by crystallization to
obtain the final product.[8]

Applications in Research and Development

4,4-Dimethyl-2-phenyl-2-oxazoline and related compounds are valuable in several areas of
chemical synthesis.

Ligand in Suzuki Coupling Reactions

2-Aryl-2-oxazolines, including 4,4-Dimethyl-2-phenyl-2-oxazoline, have been investigated as
ligands for the Suzuki coupling reaction of aryl bromides and arylboronic acids.[5] This reaction
is a cornerstone of carbon-carbon bond formation in modern organic synthesis.

The catalytic cycle of a Suzuki coupling reaction is depicted below.
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Simplified Catalytic Cycle of the Suzuki Coupling Reaction.

Synthesis of Other Compounds
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4,4-Dimethyl-2-phenyl-2-oxazoline can be used in the synthesis of other molecules, such as
an ester-ammonium salt, through the rupture of the oxazoline ring.[5] It also serves as an
intermediate in the synthesis of isotopically labeled compounds like 2-Methyl Hippuric Acid-
13C6.[3]

Safety and Handling

4,4-Dimethyl-2-phenyl-2-oxazoline is classified with the following GHS hazard statements:
e H315: Causes skin irritation[1]

o H319: Causes serious eye irritation[1]

o H335: May cause respiratory irritation[1]

It is designated as a warning signal word.[1][2] Appropriate personal protective equipment
(PPE), including eye shields and gloves, should be used when handling this chemical.[2] It is a
combustible liquid and should be stored in a dry, cool, and well-ventilated place.[2][9]

Hazard Class Code
Skin Irritation 2[1]
Eye Irritation 2[1]

Specific Target Organ Toxicity (Single Exposure)  3[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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and industry. Email: info@benchchem.com
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